Cas no 2137646-36-5 (3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one)

• Product Name: 3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one
• CAS No: 2137646-36-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD31590278
• CID: 5608624
• PubChem ID: 165476240
• Update Time: 2025-06-03

3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137646-36-5
• 3-methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one
• EN300-841673
• 3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one

• MDL： MFCD31590278
• Inchi： 1S/C12H24N2O2/c1-11(2)10-12(15)14-6-3-4-13-5-8-16-9-7-14/h11,13H,3-10H2,1-2H3
• InChI Key： QURHTHODIANCTO-UHFFFAOYSA-N
• SMILES： O1CCNCCCN(C(CC(C)C)=O)CC1

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one

Research Briefing on 3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one (CAS: 2137646-36-5): Recent Advances and Applications

In recent years, the compound 3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one (CAS: 2137646-36-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxadiazecane ring structure, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders, metabolic diseases, and infectious diseases. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve high enantiomeric purity. The study highlighted the importance of the oxadiazecane ring in conferring stability and bioavailability to the compound, making it a viable candidate for further drug development.

Pharmacological evaluations of 3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one have revealed its potent activity as a modulator of G-protein-coupled receptors (GPCRs). In vitro and in vivo studies demonstrated its high affinity for the serotonin 5-HT_2A receptor, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, preliminary data from animal models indicate that the compound may also exhibit anti-inflammatory properties, possibly through the inhibition of NF-κB signaling pathways.

Recent preclinical trials have further explored the compound's pharmacokinetic profile. A study published in Drug Metabolism and Disposition reported favorable oral bioavailability and a half-life suitable for once-daily dosing. These findings are particularly encouraging for the development of oral formulations, which could enhance patient compliance in chronic disease management. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active investigation.

In the context of infectious diseases, 3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one has shown inhibitory effects against certain viral proteases. A 2024 study in Antimicrobial Agents and Chemotherapy identified the compound as a potential lead for the development of broad-spectrum antiviral agents. Molecular docking simulations revealed its ability to bind to conserved regions of viral enzymes, thereby disrupting viral replication. These findings open new avenues for combating emerging viral pathogens.

Despite these promising developments, several challenges must be addressed before clinical translation. For instance, the compound's toxicity profile in long-term studies remains to be fully elucidated. Moreover, scalable synthesis methods and cost-effective production processes need to be developed to facilitate large-scale manufacturing. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's journey from bench to bedside.

In conclusion, 3-Methyl-1-(1,4,8-oxadiazecan-4-yl)butan-1-one (CAS: 2137646-36-5) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and optimize its properties for clinical use. As the scientific community delves deeper into its applications, this compound may soon emerge as a cornerstone in the treatment of diverse medical conditions.